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CAS No.: 1303-34-0

Cat. No.: S613335

Electronic Configuration and Oxidation State of Arsenic

The table below summarizes the foundational atomic structure of arsenic that dictates its chemical behavior.

Property Description

Atomic Number 33 [1]

Total Electron Configuration 1s2 252 2p® 3s2 3p6 3d1° 452 4p3 [1]
Valence Electron Configuration 4s2 4p3 [1] [2]

Number of Valence Electrons 5[1] [3] [2]

Common Oxidation States +3, +5[1] [3]

Arsenic (As) has five valence electrons. In its +5 oxidation state, arsenic is considered to have lost all five
of these valence electrons. This results in a stable, full valence shell, analogous to the noble gas
configuration of krypton [1] [3]. In the compound As2Ss, this +5 state is confirmed, leading to its name

arsenic(V) sulfide [4] [5].
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Properties and Synthesis of Arsenic Pentasulfide
(As2Ss)

The following table summarizes key characteristics of As2Ss.

Property Description

Chemical Formula As2Ss [4] [5]

Molar Mass 310.14 g-mol~1 [4]

Appearance Vivid, dark orange, opaque crystals [4]
Melting Point 300°C (minimum) [4] [5]

Boiling Point/Decomposition Decomposes at ~500°C [4] [5]

Arsenic Oxidation State +5 [4] [9]

Elemental Composition Arsenic (As): 48.31%, Sulfur (S): 51.69% [5]

Detailed Synthesis Protocol

The standard laboratory method for preparing As2Ss is through precipitation from a solution of an As(V) salt

[4].

¢ Primary Method (Precipitation): An acidic solution of a soluble As(V) salt (e.g., arsenic acid) is
treated with hydrogen sulfide gas (H2S). This reaction leads to the formation of Asz2Ss as a solid
precipitate [4].

¢ Alternative Method (Fusion and Reprecipitation): A mixture of elemental arsenic and sulfur is
heated until fused. The resulting mass is then extracted with an ammonia solution (which dissolves
the arsenic sulfide), and the pentasulfide is reprecipitated at low temperature by adding hydrochloric
acid (HCI) [4].

Key Chemical Reactions
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As2Ss undergoes characteristic reactions that are important for understanding its chemical behavior:

¢ Hydrolysis: When reacted with boiling water, As2Ss hydrolyzes to produce arsenous acid, sulfur, and
hydrogen sulfide [4].
o Reaction: As2Ss + 6 H20 - 2 H3AsOs +2 S + 3 H2S
¢ Reaction with Sulfide lons: In alkaline solutions of alkali metal sulfides (e.g., Na=S), As2Ss dissolves
to form the thioarsenate anion [AsSa4]*~, which contains As(V) centers [4].

Experimental Workflow for Preparation and Analysis

The diagram below illustrates the primary experimental pathway for synthesizing As2Ss.

Start: Soluble As(V) Salt Solution
(e.g., in acidic media)

Bubble H2S Gas
into the solution

Formation of
As2Ss Precipitate
Filter and Wash
the solid product

Dry Precipitate
under appropriate conditions

End: Pure AszSs
(Dark Orange Crystals)

Click to download full resolution via product page
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Synthesis of As2S5 via precipitation

Experimental Notes

o Safety Consideration: All procedures must be conducted in a well-ventilated fume hood. Arsenic
compounds are highly toxic [1] and hydrogen sulfide is a hazardous gas. Appropriate personal
protective equipment (PPE) including gloves and lab coat is mandatory.

e Characterization: The resulting product can be identified by its characteristic dark orange color [4]
and through analytical techniques like energy-dispersive X-ray spectroscopy (EDS) to confirm the
As:S ratio, which should be close to 2:5 [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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